N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide

• IUPAC Name: N-butan-2-yl-2-[(3-nitrobenzoyl)amino]benzamide
• InChI: InChI=1S/C18H19N3O4/c1-3-12(2)19-18(23)15-9-4-5-10-16(15)20-17(22)13-7-6-8-14(11-13)21(24)25/h4-12H,3H2,1-2H3,(H,19,23)(H,20,22)
• InChI Key: VNXPOKJZSQZQEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C18H19N3O4
• Molecular Weight: 341.4 g/mol

Description

N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide, also known as NBBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry and materials science.

Mechanism of Action

The exact mechanism of action of N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide is not fully understood, but it is believed to exert its pharmacological effects through the inhibition of specific enzymes or receptors involved in disease progression. For example, N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has been shown to inhibit the activity of histone deacetylase, a key enzyme involved in cancer progression, leading to the induction of cell death and the suppression of tumor growth.
Biochemical and Physiological Effects
N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has been shown to exhibit various biochemical and physiological effects, depending on its specific application. In cancer research, N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth in vitro and in vivo. In Alzheimer's disease research, N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has been shown to inhibit the aggregation of amyloid-beta peptides, which are involved in the formation of plaques in the brain.

Advantages and Limitations for Lab Experiments

N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has several advantages for lab experiments, including its ease of synthesis, stability, and versatility in terms of its potential applications. However, there are also some limitations to its use, such as its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide research, including the development of more potent and selective analogs for specific disease targets, the optimization of synthesis methods to improve yield and purity, and the exploration of its potential applications in other fields, such as materials science and bioengineering. Additionally, further research is needed to fully understand the mechanism of action of N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide and its potential side effects, as well as its safety and efficacy in clinical trials.
Conclusion
In conclusion, N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide is a promising chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its unique chemical structure and properties make it an attractive target for drug design and development, as well as in materials science. Although there is still much to be learned about N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide, its potential applications and future directions make it a promising area of research for years to come.

Scientific Research Applications

N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has been extensively studied for its potential applications in medicinal chemistry, particularly as a drug candidate for various diseases, including cancer and Alzheimer's disease. Its unique chemical structure and properties make it an attractive target for drug design and development. Additionally, N-(sec-butyl)-2-[(3-nitrobenzoyl)amino]benzamide has shown promising results in materials science, particularly in the development of organic electronic devices and sensors.